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Compound Name: Mitochondrial fusion promoter M1

Cat. No.: B15576141
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For Immediate Implementation: This guide provides essential safety and logistical information
for researchers, scientists, and drug development professionals working with Mitochondrial
fusion promoter M1. Adherence to these protocols is critical for ensuring laboratory safety and
maintaining experimental integrity.

Mitochondrial fusion promoter M1 is a chemical compound utilized in laboratory research to
induce the fusion of mitochondria. While a valuable tool, its handling requires strict safety
measures to mitigate potential risks. This document outlines the necessary personal protective
equipment (PPE), operational procedures, and disposal plans to ensure the safe and effective
use of this compound.

Hazard Identification and Personal Protective
Equipment

Mitochondrial fusion promoter M1 presents several hazards that necessitate the use of
specific personal protective equipment. The compound is classified as harmful if swallowed,
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causes skin irritation, and can lead to serious eye irritation. It may also cause respiratory
irritation. Furthermore, it is very toxic to aquatic life with long-lasting effects.[1][2]

The following table summarizes the required PPE for handling Mitochondrial fusion promoter
M1.

Required Personal Protective Equipment

Hazard Category (PPE)

PO Standard laboratory PPE (lab coat, gloves, eye
cute Oral Toxicity ] ] ] )
protection) to prevent accidental ingestion.

_ _ o Chemical-resistant gloves (e.g., nitrile) and a lab
Skin Corrosion/Irritation )
coat must be worn to prevent skin contact.[1]

Safety glasses with side shields or chemical
Serious Eye Damage/Irritation safety goggles are mandatory to protect against

splashes.[1]

Work in a well-ventilated area or use a chemical

Respiratory Tract Irritation fume hood to avoid inhaling dust or aerosols.[1]

[2]

Aquatic Toxicit Prevent release into the environment. Follow
quatic Toxicity o _
specific disposal procedures outlined below.[2]

Operational Plan: Step-by-Step Handling
Procedures

Adherence to a strict operational workflow is paramount when working with Mitochondrial
fusion promoter M1. The following diagram and steps outline the recommended procedure
from preparation to use.
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Preparation

Don Appropriate PPE

Prepare Well-Ventilated Workspace

Weigh Lyophilized Powder

Dissolve in Recommended Solvent
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4 Handling & Use
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Aliquot Stock Solution

Store at Recommended Temperature

Perform Experiment
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M1 Waste Generated

Is the waste solid or liquid?

[Solid Waste (e.g., contaminated tips, tubes, glovesa E_iquid Waste (e.g., unused solutionD

. \

Gollect in a designated, sealed hazardous waste container) Gollect in a designated, sealed, and clearly labeled hazardous waste containeD

Dispose of as hazardous chemical waste according to institutional and local regulations.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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